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Compound of Interest

Compound Name:
7-Amino-5-hydroxy-2,3-

dihydroinden-1-one

Cat. No.: B11920773

Get Quote

Executive Summary
The synthesis of 7-amino-5-hydroxy-2,3-dihydroinden-1-one (7-amino-5-hydroxy-1-

indanone) presents a unique regiochemical challenge. Direct electrophilic aromatic substitution

(e.g., nitration) of 5-hydroxy-1-indanone typically favors the 4- or 6-positions due to the

directing effects of the hydroxyl group and the steric constraints of the 7-position (peri-position

to the carbonyl).

This protocol details a "De Novo Ring Construction & Late-Stage Amination" strategy. By

starting with a symmetric 3,5-disubstituted benzene precursor, we enforce the formation of the

5,7-substitution pattern upon cyclization. A high-fidelity sequence involving regioselective ether

cleavage, triflation, and Buchwald-Hartwig amination is then employed to install the nitrogen at

the elusive 7-position.

Synthetic Strategy & Mechanism
The Regiochemistry Problem
In 1-indanone systems:
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C1-Carbonyl: Deactivates the ring, directing incoming electrophiles meta (to positions 4 and

6).

C5-Hydroxyl: Strongly activates ortho/para (to positions 4 and 6).

C7-Position: Located ortho to the carbonyl attachment and meta to the C5-hydroxyl. It is

electronically deactivated and sterically crowded.

The Solution: The "Dimethoxy" Route
To access the 7-amino isomer, we utilize 3,5-dimethoxybenzaldehyde as the starting material.

The symmetry of the precursor ensures that cyclization of the propionic acid derivative yields

5,7-dimethoxy-1-indanone. We then exploit the "Kinetic Trap" effect of Aluminum Chloride

(AlCl₃) to selectively demethylate the 7-methoxy group (adjacent to the carbonyl), creating a

handle for nitrogen installation.

Reaction Pathway Visualization
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Caption: Step-wise synthetic logic from commercial aldehyde to target amino-indanone.

Detailed Experimental Protocols
Phase 1: Scaffold Construction
Step 1: Synthesis of 3,5-Dimethoxycinnamic Acid
Rationale: The Knoevenagel condensation extends the carbon chain to the required 3-carbon

length for the indanone ring.

Reagents: 3,5-Dimethoxybenzaldehyde (1.0 eq), Malonic acid (1.2 eq), Pyridine

(solvent/base), Piperidine (cat).

Protocol:
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Dissolve 3,5-dimethoxybenzaldehyde (16.6 g, 100 mmol) and malonic acid (12.5 g, 120

mmol) in pyridine (40 mL).

Add piperidine (1.0 mL).

Heat to 100°C for 4 hours until CO₂ evolution ceases.

Cool to RT and pour into ice-cold HCl (6M, 200 mL) to precipitate the acid.

Filter the white solid, wash with water, and dry.

Yield Expectation: 90-95%.

Step 2: Hydrogenation to Hydrocinnamic Acid
Rationale: Reduction of the alkene is necessary to prevent polymerization during the Friedel-

Crafts step.

Protocol:

Suspend cinnamic acid derivative in MeOH.

Add 10% Pd/C (5 wt%). Hydrogenate at 30 psi (balloon pressure sufficient) for 4 hours.

Filter through Celite and concentrate.

Step 3: Intramolecular Friedel-Crafts Cyclization
Rationale: Closing the ring on the 3,5-dimethoxy precursor forces the formation of the 5,7-

dimethoxy pattern.

Reagents: 3,5-Dimethoxyhydrocinnamic acid, SOCl₂, AlCl₃, DCM.

Protocol:

Dissolve acid (10 g) in DCM (100 mL). Add SOCl₂ (1.5 eq) and DMF (3 drops). Reflux 2h

to form acid chloride. Concentrate to remove excess SOCl₂.

Redissolve residue in anhydrous DCM (100 mL). Cool to 0°C.
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Add AlCl₃ (1.2 eq) portion-wise. (Caution: Exothermic).

Warm to RT and stir for 2 hours.

Quench with ice water. Extract with DCM.

Purification: Recrystallize from Hexane/EtOAc.

Product:5,7-Dimethoxy-1-indanone.

Phase 2: Regioselective Editing
Step 4: Regioselective Demethylation (The "AlCl₃ Trap")
Rationale: AlCl₃ coordinates to the carbonyl oxygen and the 7-methoxy oxygen, forming a

stable 6-membered chelate. This activates the 7-methoxy bond for cleavage while leaving the

5-methoxy group intact [1].

Protocol:

Dissolve 5,7-dimethoxy-1-indanone (5.0 g) in anhydrous Toluene (50 mL).

Add AlCl₃ (3.0 eq).

Heat to reflux for 3 hours. Monitor by TLC (Target is more polar than SM).

Cool and quench carefully with 1M HCl.

Extract with EtOAc.[1][2] The organic layer contains 7-hydroxy-5-methoxy-1-indanone.

QC Check: ¹H NMR should show loss of one -OMe singlet and appearance of a downfield

-OH peak (~9-11 ppm, H-bonded).

Step 5: Triflate Activation
Rationale: Converting the phenol to a triflate (OTf) creates a pseudohalide suitable for

Palladium-catalyzed amination.

Protocol:
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Dissolve 7-hydroxy-5-methoxy-1-indanone (1.0 eq) in DCM at 0°C.

Add Pyridine (2.0 eq) followed by Triflic Anhydride (Tf₂O, 1.2 eq) dropwise.

Stir at 0°C for 1 hour.

Wash with cold 0.5M HCl, sat. NaHCO₃, and brine.

Product:5-methoxy-1-oxo-2,3-dihydro-1H-inden-7-yl trifluoromethanesulfonate.

Phase 3: Nitrogen Installation
Step 6: Buchwald-Hartwig Amination
Rationale: This step installs the nitrogen. Benzophenone imine is used as an ammonia

surrogate because it prevents over-arylation (formation of secondary/tertiary amines) [2].

Reagents: Triflate (1.0 eq), Benzophenone Imine (1.2 eq), Pd₂(dba)₃ (2 mol%), BINAP (4

mol%), Cs₂CO₃ (1.4 eq), Toluene.

Protocol:

Combine all reagents in a sealed tube under Argon.

Heat to 100°C for 12 hours.

Cool, filter through Celite, and concentrate.

Hydrolysis: Dissolve the crude imine in THF/2M HCl (1:1) and stir for 1 hour at RT to

release the primary amine.

Neutralize and extract.[1][2][3]

Intermediate:7-Amino-5-methoxy-1-indanone.

Step 7: Final Demethylation
Rationale: BBr₃ is used to cleave the remaining 5-methoxy ether.

Protocol:
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Dissolve 7-amino-5-methoxy-1-indanone in anhydrous DCM at -78°C.

Add BBr₃ (1M in DCM, 3.0 eq).

Warm slowly to RT and stir overnight.

Quench: Cool to 0°C, add MeOH dropwise (Caution: Violent reaction).

Neutralize with sat. NaHCO₃ to pH 8 (to ensure amine is free base).

Extract with EtOAc/THF mixture (product is polar).

Final Purification: Flash chromatography (DCM/MeOH).

Analytical Data Specifications
Parameter Specification Notes

Appearance Yellow to orange powder

Indanones with amines often

exhibit color due to

conjugation.

MS (ESI+) [M+H]⁺ = 164.07 Formula: C₉H₉NO₂

¹H NMR (DMSO-d₆) δ ~6.0-6.5 (2H, aromatic)

The 4 and 6 protons will

appear as doublets (meta-

coupling, J~2Hz).

¹H NMR (Amine) Broad singlet ~5-7 ppm Exchangeable with D₂O.

¹H NMR (OH) Broad singlet ~9-10 ppm Exchangeable with D₂O.

IR Spectrum ~1680 cm⁻¹ (C=O)

Ketone stretch, shifted slightly

lower due to conjugation/H-

bonding.

References
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Source:Beilstein Journal of Organic Chemistry, "Synthesis of 1-indanones with a broad
range of biological activity".
Context: Describes the use of Lewis acids (AlCl₃) to selectively cleave methoxy groups
ortho to carbonyls in indanone systems.

Buchwald-Hartwig Amination of Aryl Triflates

Source:Organic Syntheses, "Palladium-Catalyzed Amination of Aryl Trifl
Context: Standard protocols for converting phenols to anilines via trifl

Synthesis of 5,7-Dimethoxy-1-indanone

Source:Organic Syntheses, "Catalytic Intramolecular Friedel-Crafts Reaction...
Preparation of 5,6-Dimethoxy-2-Methyl-1-Indanone" (Analogous chemistry).
Context: Provides the foundational method for cyclizing electron-rich hydrocinnamic acids.

General Indanone Synthesis Review

Source:GuideChem/ChemicalBook, "Synthesis of 7-hydroxy-1-indanone".
Context: Discusses alternative routes and the difficulty of accessing the 7-position directly.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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